Cas no 89945-96-0 (16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI))

16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI) structure
89945-96-0 structure
Product name:16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI)
CAS No:89945-96-0
MF:C27H45NO3
MW:431.651108503342
CID:733461

16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI)
    • (3S,5R,8S,9S,10R,13S,14S,17R)-3-hydroxy-17-[(1S)-1-[(2S,3R,5S)-3-hydroxy-5-methylpiperidin-2-yl]ethyl]-10,13-dimethyl-1,2,3,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-4-one
    • Inchi: InChI=1S/C27H45NO3/c1-15-13-23(30)24(28-14-15)16(2)18-7-8-19-17-5-6-21-25(31)22(29)10-12-27(21,4)20(17)9-11-26(18,19)3/h15-24,28-30H,5-14H2,1-4H3
    • InChI Key: XDHPRTNJRMRDCF-UHFFFAOYSA-N
    • SMILES: CC(C1CCC2C3CCC4C(=O)C(O)CCC4(C)C3CCC12C)C1NCC(C)CC1O

Computed Properties

  • Exact Mass: 431.34
  • Monoisotopic Mass: 431.34
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 711
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.092
  • Boiling Point: 570.5°Cat760mmHg
  • Flash Point: 298.8°C
  • Refractive Index: 1.536

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